Cas no 61757-72-0 (Bicyclo[2.2.1]heptane-2-propanenitrile, 3-cyano-6-formyl-)

• Product name: Bicyclo[2.2.1]heptane-2-propanenitrile, 3-cyano-6-formyl-
• CAS No: 61757-72-0
• MF: C₁₂H₁₄N₂O
• MW: 202.25236
• CID: 467283
• PubChem ID: 21414557

Bicyclo[2.2.1]heptane-2-propanenitrile, 3-cyano-6-formyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-propanenitrile, 3-cyano-6-formyl-
• 3-(2-cyanoethyl)-5-formylbicyclo[2.2.1]heptane-2-carbonitrile
• DTXSID80613410
• SCHEMBL11767814
• 61757-72-0

• Inchi： InChI=1S/C12H14N2O/c13-3-1-2-10-11-5-8(12(10)6-14)4-9(11)7-15/h7-12H,1-2,4-5H2
• InChI Key： SCFUVYNEVOSSGU-UHFFFAOYSA-N
• SMILES： C1C2CC(C1C=O)C(C2C#N)CCC#N

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.65